Cas no 733787-93-4 (2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: 2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 733787-93-4
• MF: C₁₆H₁₂N₂O₃S
• MW: 312.343082427979
• CID: 6432592
• PubChem ID: 2454914
• Update Time: 2025-06-12

2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 733787-93-4
• EN300-26603860
• 2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide
• Z44390821

• Inchi： 1S/C16H12N2O3S/c17-10-11(8-13-2-1-7-22-13)16(19)18-12-3-4-14-15(9-12)21-6-5-20-14/h1-4,7-9H,5-6H2,(H,18,19)/b11-8-
• InChI Key： SARYXXDIDHTQJK-FLIBITNWSA-N
• SMILES： S1C=CC=C1/C=C(/C#N)\C(NC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 312.05686342g/mol
• Monoisotopic Mass: 312.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 99.6Ų

Additional information on 2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide

Introduction to 2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide (CAS No. 733787-93-4)

2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 733787-93-4, represents a sophisticated molecular architecture that combines elements of heterocyclic chemistry with functional groups designed to interact with biological targets. The presence of both benzodioxin and thiophene moieties in its structure suggests potential applications in the development of novel therapeutic agents, particularly those aimed at modulating complex biological pathways.

The benzodioxin ring system, a prominent feature in this molecule, is known for its structural versatility and biological activity. Specifically, the 2,3-dihydro-1,4-benzodioxin scaffold is often associated with compounds that exhibit pharmacological properties relevant to neurological and cardiovascular systems. This particular derivative, featuring a cyano group and an amide linkage to a thiophene-substituted propenamide, opens up possibilities for targeted drug design by leveraging the inherent bioisosteric properties of these heterocyclic systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with protein targets. The incorporation of a cyano group into the molecular framework may enhance binding interactions through dipole-dipole interactions and hydrogen bonding capabilities, while the amide bond provides a site for conformational flexibility crucial for receptor binding. These features make 2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide an intriguing candidate for further investigation in drug discovery initiatives.

In the context of modern medicinal chemistry, the synthesis of such intricate molecules often involves multi-step organic transformations that require precise control over reaction conditions. The thiophenyl moiety, in particular, can pose synthetic challenges due to its sensitivity to various reaction conditions. However, recent methodologies have demonstrated effective strategies for introducing thiophene derivatives into complex molecular frameworks while maintaining structural integrity and functional group reactivity.

The potential pharmacological activity of this compound is further highlighted by its structural similarity to known bioactive molecules. For instance, analogs containing benzodioxin and thiophene motifs have been explored for their effects on enzymes and receptors involved in inflammation and pain signaling. The unique combination of these structural elements in 2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide suggests that it may exhibit novel mechanisms of action or enhanced selectivity compared to existing therapeutic agents.

Investigations into the biological activity of this compound are currently underway in several research laboratories. Initial studies have focused on evaluating its interactions with key enzymes and receptors relevant to therapeutic targets. Preliminary results indicate that this molecule may possess inhibitory properties against certain enzymatic pathways, which could be exploited for therapeutic intervention in conditions such as neurodegeneration or chronic inflammation.

The synthesis of this compound also presents opportunities for exploring new synthetic pathways that could be applied to other structurally related molecules. By optimizing the synthetic route for 2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide, chemists can develop more efficient methods for constructing complex heterocyclic frameworks, thereby accelerating the discovery and development of novel pharmaceuticals.

The integration of computational modeling with experimental chemistry has been instrumental in guiding the design and optimization of such molecules. Advanced computational techniques allow researchers to predict molecular properties and interactions with high accuracy, thereby reducing the time and resources required for experimental validation. This synergy between computational and experimental approaches is crucial for advancing drug discovery efforts in the 21st century.

In conclusion, 2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophen-2-yl)prop-2-enamide (CAS No. 733787-93-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular architecture combines elements known to interact with biological targets effectively, making it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, its significance in medicinal chemistry is likely to grow further.